Cas no 3088-46-8 (Propanenitrile,3-(ethylthio)-)
Propanenitrile,3-(ethylthio)- structure
Product Name:Propanenitrile,3-(ethylthio)-
Propanenitrile,3-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(ethylthio)-
- 3-ethylsulfanylpropanenitrile
- 2-ethylthiopropionitrile
- 3-Aethylmercapto-propionitril
- 3-ethylsulfanyl-propionitrile
- Ethylthio-3-propionitril
- NSC9907
- NSC 9907
- Propanenitrile, 3-(ethylthio)-
- 3088-46-8
- NSC-9907
- AKOS000220340
- DTXSID90278751
- 3-(Ethylsulfanyl)propanenitrile #
- IVUFBXHGCATYAU-UHFFFAOYSA-N
- SCHEMBL8895047
-
- Inchi： 1S/C5H9NS/c1-2-7-5-3-4-6/h2-3,5H2,1H3
- InChI Key： IVUFBXHGCATYAU-UHFFFAOYSA-N
- SMILES： S(CC)CCC#N
Computed Properties
- Exact Mass: 115.04600
- Monoisotopic Mass: 115.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 49.09000
- LogP: 1.65318
Propanenitrile,3-(ethylthio)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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